2-(((2-((Hydroxymethyl)(2-((1-oxoallyl)amino)ethyl)amino)ethyl)amino)carbonyl)benzoic acid 2-(((2-((Hydroxymethyl)(2-((1-oxoallyl)amino)ethyl)amino)ethyl)amino)carbonyl)benzoic acid
Brand Name: Vulcanchem
CAS No.: 100063-60-3
VCID: VC20770717
InChI: InChI=1S/C16H21N3O5/c1-2-14(21)17-7-9-19(11-20)10-8-18-15(22)12-5-3-4-6-13(12)16(23)24/h2-6,20H,1,7-11H2,(H,17,21)(H,18,22)(H,23,24)
SMILES: C=CC(=O)NCCN(CCNC(=O)C1=CC=CC=C1C(=O)O)CO
Molecular Formula: C16H21N3O5
Molecular Weight: 335.35 g/mol

2-(((2-((Hydroxymethyl)(2-((1-oxoallyl)amino)ethyl)amino)ethyl)amino)carbonyl)benzoic acid

CAS No.: 100063-60-3

Cat. No.: VC20770717

Molecular Formula: C16H21N3O5

Molecular Weight: 335.35 g/mol

* For research use only. Not for human or veterinary use.

2-(((2-((Hydroxymethyl)(2-((1-oxoallyl)amino)ethyl)amino)ethyl)amino)carbonyl)benzoic acid - 100063-60-3

Specification

CAS No. 100063-60-3
Molecular Formula C16H21N3O5
Molecular Weight 335.35 g/mol
IUPAC Name 2-[2-[hydroxymethyl-[2-(prop-2-enoylamino)ethyl]amino]ethylcarbamoyl]benzoic acid
Standard InChI InChI=1S/C16H21N3O5/c1-2-14(21)17-7-9-19(11-20)10-8-18-15(22)12-5-3-4-6-13(12)16(23)24/h2-6,20H,1,7-11H2,(H,17,21)(H,18,22)(H,23,24)
Standard InChI Key XOXLECXVXJHGCC-UHFFFAOYSA-N
SMILES C=CC(=O)NCCN(CCNC(=O)C1=CC=CC=C1C(=O)O)CO
Canonical SMILES C=CC(=O)NCCN(CCNC(=O)C1=CC=CC=C1C(=O)O)CO

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